5-Benzyl-1,2-oxazol-4-amine;hydrochloride

• IUPAC Name: 5-benzyl-1,2-oxazol-4-amine;hydrochloride
• InChI: InChI=1S/C10H10N2O.ClH/c11-9-7-12-13-10(9)6-8-4-2-1-3-5-8;/h1-5,7H,6,11H2;1H
• InChI Key: LJJCCBOTVZERHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=C(C=NO2)N.Cl
• Molecular Formula: C10H11ClN2O
• Molecular Weight: 210.66 g/mol

Description

“5-Benzyl-1,2-oxazol-4-amine;hydrochloride” is a compound that belongs to the class of organic compounds known as oxazoles. Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities. It is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between.

Synthesis Analysis

Oxazole derivatives have been synthesized by researchers around the globe for their various biological activities. The synthesis of oxazole involves the reaction of 2,4-diaminophenol with either acetic acid or formic acid. The Schiff bases are prepared from the condensing reaction of the resulting compound and aromatic aldehydes or ketones.

Molecular Structure Analysis

The molecular structure of oxazoles consists of a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between. The substitution pattern in oxazole derivatives plays a pivotal role in delineating the biological activities.

Chemical Reactions Analysis

Oxazoles can undergo a variety of chemical reactions. For instance, they can be directly arylated with high regioselectivity at both C-5 and C-2 for a wide range of aryl and heteroaryl bromides, chlorides, iodides, and triflates. They can also undergo [2 + 2 + 1] annulation with terminal alkynes, nitriles, and oxygen atoms.

Physical And Chemical Properties Analysis

Oxazoles are stable liquids at room temperature with a boiling point of 69 °C. The physical and chemical properties of “5-Benzyl-1,2-oxazol-4-amine;hydrochloride” specifically are not available in the retrieved data.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

. The compound’s structure allows for the creation of diverse chemical entities that can interact with various biological targets.

Development of Antimicrobial Agents

The isoxazole moiety is known for its antimicrobial properties. .

Anti-inflammatory and Analgesic Applications

Compounds containing the isoxazole ring have been reported to exhibit significant anti-inflammatory and analgesic activities. .

Anticancer Research

Isoxazole derivatives are explored for their potential in anticancer therapy. .

Antiviral Drug Design

The isoxazole ring is a common feature in several antiviral drugs. .

Neuropharmacological Applications

Isoxazole derivatives have shown promise in the treatment of neurological disorders. .

Agricultural Chemical Research

Beyond medical applications, isoxazole compounds are also used in agriculture. .

Material Science

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Mechanism of Action

While the specific mechanism of action for “5-Benzyl-1,2-oxazol-4-amine;hydrochloride” is not mentioned in the available literature, oxazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities. These activities are often attributed to the presence of hetero atoms or groupings in the oxazole ring, which can impart preferential specificities in their biological responses.

Future Directions

The future directions for “5-Benzyl-1,2-oxazol-4-amine;hydrochloride” and other oxazole derivatives are likely to involve further exploration of their biological activities and potential applications in medicinal chemistry. Given the wide range of biological activities exhibited by oxazole derivatives, they may serve as valuable intermediates for the synthesis of new chemical entities in medicinal chemistry.